
Application Notes and Protocols for TAR-200
(SU-200) Intravesical Delivery System

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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CAS No.: 184003-14-3

Cat. No.: B611043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview of the dosage, administration, and

scientific protocols related to the TAR-200 intravesical delivery system. The initial user query

referred to "SU-200"; however, extensive research has identified the subject of interest as TAR-

200, a novel drug delivery system for the sustained local release of gemcitabine in the bladder.

This document will henceforth refer to the technology as TAR-200.

TAR-200 is an investigational, pretzel-shaped, silicone-based device designed for sustained

intravesical delivery of gemcitabine for the treatment of bladder cancer, particularly high-risk

non-muscle-invasive bladder cancer (NMIBC) that is unresponsive to Bacillus Calmette-Guérin

(BCG) therapy.[1][2] By providing continuous low-dose local delivery of gemcitabine, TAR-200

aims to enhance efficacy while minimizing systemic toxicity.[3][4]

Mechanism of Action: Gemcitabine
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The active pharmaceutical ingredient in TAR-200 is gemcitabine, a nucleoside analog that

inhibits DNA synthesis.[5][6] Its mechanism involves several key steps:

Cellular Uptake: Gemcitabine is transported into cancer cells by nucleoside transporters.[6]

Intracellular Activation: Inside the cell, gemcitabine is phosphorylated by deoxycytidine

kinase to its active diphosphate (dFdCDP) and triphosphate (dFdCTP) forms.[7]

Inhibition of Ribonucleotide Reductase: Gemcitabine diphosphate (dFdCDP) inhibits

ribonucleotide reductase, leading to a depletion of deoxynucleotides required for DNA

synthesis.[7]

DNA Chain Termination: Gemcitabine triphosphate (dFdCTP) is incorporated into the

growing DNA strand, where it causes "masked chain termination," preventing further DNA

elongation and leading to apoptosis (programmed cell death).[5][6]
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Caption: Gemcitabine's intracellular activation and mechanism of action.

Dosage and Administration
TAR-200 is administered intravesically and is designed for sustained release over a 21-day

cycle.[3]

Dosage Form
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TAR-200 is a sterile, single-use, flexible silicone device containing gemcitabine. The device is

designed to be retained in the bladder for the duration of the treatment cycle.[3] While the exact

dosage of gemcitabine within the device is not consistently disclosed in public literature, one

source mentions it as 225 mg.[8]

Dosing Schedule (Clinical Trial Protocols)
The dosing schedule for TAR-200 has been investigated in several clinical trials, most notably

the SunRISe series. A common regimen is as follows:

Induction Phase: One TAR-200 device is placed in the bladder and remains in situ for 21

days. This is repeated for several cycles (e.g., four consecutive 21-day cycles).[3]

Maintenance Phase: Following the induction phase, the frequency of administration may be

reduced, for instance, to every 12 weeks.[9][10]

Data Presentation
Pharmacokinetic Data
Pharmacokinetic studies have demonstrated that TAR-200 provides sustained local delivery of

gemcitabine to the bladder with minimal systemic exposure.[3]

Parameter Urine Plasma

Gemcitabine Concentration 18.5 µg/mL (detectable) Not detected

dFdU (metabolite)

Concentration
6.7 µg/mL (detectable) 0.1 to 0.3 µg/mL (low)

Table 1: Summary of

Pharmacokinetic Data from

Phase 1 TAR-200-101 Study.

[3]

Efficacy Data (SunRISe-1 Trial - Cohort 2, TAR-200
Monotherapy)
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The SunRISe-1 trial evaluated the efficacy of TAR-200 in patients with BCG-unresponsive high-

risk NMIBC.

Endpoint Result Confidence Interval (95%)

Complete Response (CR) Rate 82.4% 72.6% to 89.8%

CR Rate at 3 Months 78.8% 68.6% to 86.9%

CR Rate at 6 Months 58.8% 47.6% to 69.4%

CR Rate at 12 Months 45.9% 35.0% to 57.0%

Median Duration of Response 25.8 months 8.3 to not estimable

Table 2: Efficacy outcomes for

TAR-200 monotherapy in the

SunRISe-1 trial.[10]

Safety and Tolerability Data
TAR-200 has been generally well-tolerated in clinical trials. The most common adverse events

are localized to the urinary tract.[10]

Adverse Event (Grade ≥3)
TAR-200 Monotherapy (CIS
patients)

TAR-200 + Cetrelimab

Treatment-Related AEs 12.9% 37.7%

Table 3: Incidence of Grade ≥3

Treatment-Related Adverse

Events.[10]

Experimental and Clinical Protocols
Preclinical Evaluation of Intravesical Gemcitabine
Objective: To assess the in-vivo efficacy of a sustained-release intravesical delivery system for

gemcitabine in a rat model of bladder cancer.
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Methodology:

Animal Model: An orthotopic bladder cancer model is established in immunocompromised

rats by intravesical instillation of human bladder cancer cells.

Treatment Groups:

Group 1: Control (placebo device).

Group 2: TAR-200 device.

Administration: Under anesthesia, the bladders of the rats are catheterized. The TAR-200 or

placebo device is inserted into the bladder.

Monitoring: Tumor growth is monitored weekly using bioluminescence imaging.

Endpoint Analysis: After a predetermined period, animals are euthanized. Bladders are

harvested for histopathological analysis to assess tumor volume and invasion. Urine and

plasma samples are collected for pharmacokinetic analysis.

Clinical Administration Protocol for TAR-200
The following is a generalized protocol based on descriptions from clinical trials. This is not a

substitute for the official prescribing information or clinical trial protocols.

Objective: To safely and effectively administer the TAR-200 device to a patient for a 21-day

treatment cycle.

Materials:

TAR-200 device with its co-packaged sterile, single-use urinary placement catheter.[11]

Lidocaine jelly.

Standard cystoscopy equipment (for removal).

Sterile gloves and drapes.

Procedure:
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Caption: Clinical workflow for TAR-200 administration.
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Detailed Steps:

Patient Preparation: The patient is instructed to empty their bladder prior to the procedure.

No special diet or fasting is required.[12]

Device Insertion:

The procedure is typically performed in an outpatient setting and does not require

anesthesia.[13]

The urinary placement catheter is inserted into the bladder via the urethra.

The flexible TAR-200 device is straightened and inserted through the catheter.[13]

A plunger or similar mechanism is used to deploy the device into the bladder.[13]

The placement catheter is then removed, leaving the TAR-200 device inside the bladder.

Indwelling Period: The patient is discharged with instructions to monitor for any adverse

events, such as urinary urgency, dysuria, or signs of infection. The device remains in the

bladder, providing sustained release of gemcitabine for 21 days.[3]

Device Removal:

After 21 days, the patient returns to the clinic.

Using a standard cystoscope and grasping forceps, the TAR-200 device is visualized and

removed from the bladder.

For subsequent cycles, a new device is inserted at the same visit.[3]

Conclusion
The TAR-200 intravesical delivery system represents a promising advancement in the local

treatment of bladder cancer. By providing sustained, localized delivery of gemcitabine, it has

demonstrated high rates of complete response in patients with BCG-unresponsive high-risk

NMIBC, with a favorable safety profile.[10] Further research and ongoing clinical trials will
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continue to define its role in the management of both non-muscle-invasive and muscle-invasive

bladder cancer.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611043/docs#application-notes-and-protocols-for-tar-
200-su-200-intravesical-delivery-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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